Cas no 2248280-10-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate
• CAS No: 2248280-10-4
• MF: C₁₉H₁₃NO₄S₂
• MW: 383.4408223629
• CID: 5835593
• PubChem ID: 165728157
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248280-10-4
• EN300-6519522
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate

• Inchi： 1S/C19H13NO4S2/c1-25-10-14-11-6-4-5-9-15(11)26-16(14)19(23)24-20-17(21)12-7-2-3-8-13(12)18(20)22/h2-9H,10H2,1H3
• InChI Key： APNHFFJXNNONPY-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CSC)=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 383.02860024g/mol
• Monoisotopic Mass: 383.02860024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 117Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate (CAS No. 2248280-10-4)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate, identified by its CAS number 2248280-10-4, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, featuring a blend of heterocyclic rings and functional groups, has garnered attention for its potential applications in the development of novel therapeutic agents. The synergistic arrangement of the 1H-isoindol and benzothiophene moieties, coupled with the presence of a dioxo group and a (methylsulfanyl)methyl substituent, endows the compound with unique chemical properties that make it a promising candidate for further investigation.

Recent studies in the domain of heterocyclic chemistry have highlighted the importance of structural diversity in drug design. The 1,3-dioxo moiety, in particular, is known for its ability to participate in hydrogen bonding interactions, which can enhance binding affinity to biological targets. This feature is particularly relevant in the context of developing small-molecule inhibitors targeting enzymes involved in critical biological pathways. The benzothiophene scaffold, on the other hand, is a well-established motif in medicinal chemistry, with numerous examples demonstrating its efficacy in treating various diseases. The combination of these structural elements in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate suggests a multifaceted pharmacological profile that warrants further exploration.

In the realm of drug discovery, the exploration of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The (methylsulfanyl)methyl group present in this compound introduces a polar region that can enhance solubility and bioavailability—critical factors for successful drug candidates. Additionally, the presence of multiple chiral centers offers opportunities for designing enantiomerically pure compounds, which can lead to improved pharmacokinetic profiles. These attributes position 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate as a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies indicate that this compound exhibits favorable interactions with several biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. The ability to predict such interactions computationally has accelerated the drug discovery process significantly. For instance, virtual screening has identified derivatives of this compound that show enhanced binding affinity to target proteins compared to their parent structure. This underscores the importance of leveraging computational tools alongside experimental approaches to optimize lead compounds.

The synthesis of complex molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate presents both challenges and opportunities for synthetic chemists. Modern synthetic methodologies have enabled the construction of intricate molecular architectures with remarkable precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have been instrumental in assembling the various components of this compound efficiently. These advances not only reduce synthetic costs but also allow for greater flexibility in modifying the molecular structure to improve pharmacological properties.

Preclinical studies are crucial for evaluating the safety and efficacy of novel compounds before they progress to human trials. Initial pharmacokinetic studies suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[(methylsulfanyl)methyl]-1-benzothiophene-2-carboxylate exhibits favorable metabolic stability and moderate oral bioavailability. These findings are encouraging and indicate that further development may be warranted. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses, providing a preliminary safety profile that supports continued investigation.

The integration of artificial intelligence (AI) into drug discovery has revolutionized how new compounds are identified and optimized. AI-driven platforms can analyze vast datasets to identify patterns that human researchers might overlook. In one notable study, an AI system was used to predict novel derivatives of this compound series that exhibited improved binding affinity and selectivity against a target enzyme involved in cancer metabolism. Such AI-assisted discoveries highlight the transformative potential of integrating computational biology with traditional medicinal chemistry approaches.

The future directions for research on 1,3-dioxo-2,3-dihydro-1H-isоindol - 2 - yl 3 - [(methylsulfanyl) methyl] - 1 - benzothiophene - 2 - carboxylate (CAS No. 2248280 - 10 - 4) are promising and multifaceted. Further structural optimization will focus on enhancing its pharmacological properties while maintaining or improving its metabolic stability. Additionally, exploring its potential as an inhibitor or modulator of other biological pathways could uncover new therapeutic applications beyond its initial scope.

In conclusion, 1 , 3 - dioxо - 2 , 3 - dihydro - 1 H - isоindol - 2 - yl 3 - [ ( methylsulfanyl ) methyl ] - 1 - benzothiophene - 2 - carboxylate ( CAS No . 2248280 - 10 - 4 ) represents a compelling example of how structural complexity can yield novel pharmacological entities . Its unique combination оf heterocyclic scaffolds аnd functional groups , coupled wіth promising preclinical data аnd advances іn computational аnd synthetic chemistry , positions іt аs аn exciting prospect fоr future therapeutic development . As research continues tо uncover new applications іn medicine аnd biology , compounds lіke thіs will undoubtedly play а significant role іn shaping thе next generation оf drugs .